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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzaldehyde

CAS No.: 90050-59-2

Cat. No.: B1279380

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic signature of 5-
Bromo-2-methylbenzaldehyde (C₈H₇BrO), a key intermediate in various synthetic applications.

As experimental spectra for this specific compound are not universally available in public-facing

databases, this document synthesizes foundational spectroscopic principles with data from

analogous structures to present a robust, predictive profile. This guide is intended for researchers,

chemists, and quality control professionals who require a reliable framework for the identification

and structural verification of this molecule using Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) techniques.

Molecular Structure and Spectroscopic Implications
5-Bromo-2-methylbenzaldehyde is an aromatic compound characterized by a benzene ring

substituted with three distinct functional groups: a formyl group (-CHO), a methyl group (-CH₃), and

a bromine atom (-Br). The relative positions of these groups—with the formyl and methyl groups

being ortho, and the bromine atom para to the methyl group—create a unique electronic

environment that governs its spectroscopic behavior.

Formyl Group (-CHO): As a strongly electron-withdrawing and deshielding group, it will

significantly influence adjacent protons and carbons in NMR spectroscopy. It also provides highly
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characteristic C=O and C-H stretching vibrations in IR spectroscopy.

Methyl Group (-CH₃): This electron-donating group will shield nearby nuclei, causing upfield

shifts in NMR spectra.

Bromine Atom (-Br): An electronegative, electron-withdrawing atom, it will deshield adjacent

nuclei. Critically, its isotopic composition (⁵⁰·⁵% ⁷⁹Br and ⁴⁹·⁵% ⁸¹Br) imparts a signature M+2

peak in mass spectrometry.

The interplay of these electronic effects allows for a definitive assignment of each signal in the

respective spectra.

Caption: Structure of 5-Bromo-2-methylbenzaldehyde with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of the

molecule. The analysis is divided into ¹H (proton) and ¹³C (carbon) NMR.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
The ¹H NMR spectrum is anticipated to show five distinct signals corresponding to the aldehyde,

methyl, and three aromatic protons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1279380/docs?utm_src=pdf-body#a-guide-to-the-spectroscopic-characterization-of-5-bromo-2-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~10.3 Singlet (s) 1H H-C=O

The aldehyde

proton is highly

deshielded by the

adjacent

electronegative

oxygen atom,

placing it far

downfield.

~7.90
Doublet (d), J ≈

2.5 Hz
1H H-6

This proton is

ortho to the

electron-

withdrawing

aldehyde group,

causing a

significant

downfield shift. It

is split by the

meta proton H-4.

~7.55

Doublet of

doublets (dd), J ≈

8.5, 2.5 Hz

1H H-4

This proton is

ortho to the

bromine atom and

meta to the

aldehyde group. It

is split by both H-

3 and H-6.
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~7.20
Doublet (d), J ≈

8.5 Hz
1H H-3

This proton is

ortho to the

electron-donating

methyl group,

causing a relative

upfield shift. It is

split by the

adjacent H-4.

~2.65 Singlet (s) 3H -CH₃

The methyl

protons are

attached to the

aromatic ring and

appear as a

characteristic

singlet in the

benzylic region.[1]

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
The proton-decoupled ¹³C NMR spectrum is expected to display eight signals, one for each unique

carbon atom.
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Predicted Chemical Shift (δ,
ppm)

Assignment Rationale

~192.5 C=O

The carbonyl carbon of an

aldehyde is characteristically

found in the far downfield region

of the spectrum.[1]

~142.0 C-2

The carbon bearing the methyl

group is shifted downfield due to

the ortho aldehyde group.

~136.5 C-4

Aromatic carbon shifted

downfield by the attached

bromine and meta aldehyde

group.

~135.0 C-6

Aromatic carbon significantly

deshielded by its position ortho

to the aldehyde group.

~133.0 C-1
The carbon bearing the

aldehyde group is deshielded.

~130.0 C-3

Aromatic carbon signal

influenced by the adjacent

methyl and bromine

substituents.

~122.0 C-5

The carbon directly bonded to

bromine shows a moderate

chemical shift due to halogen

effects.

~19.5 -CH₃

The methyl carbon is found in

the typical upfield aliphatic

region.[1]

Experimental Protocol: NMR Spectroscopy
A self-validating protocol ensures data integrity and reproducibility.
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Caption: Standard workflow for NMR sample preparation and analysis.

Infrared (IR) Spectroscopy
IR spectroscopy excels at identifying specific functional groups based on their vibrational

frequencies. The analysis of 5-Bromo-2-methylbenzaldehyde relies on identifying the highly

characteristic aldehyde and aromatic absorptions.

Predicted
Wavenumber (cm⁻¹)

Vibration Type Intensity Rationale

2830-2880 & 2720-

2780
C-H Aldehydic Stretch Medium

This pair of peaks (a

Fermi doublet) is a

hallmark of the

aldehyde functional

group.[2]

~1705 C=O Carbonyl Stretch Strong, Sharp

Conjugation with the

aromatic ring lowers

this stretching

frequency compared to

aliphatic aldehydes.[2]

1550-1600 C=C Aromatic Stretch Medium-Strong

Multiple bands are

expected,

characteristic of the

benzene ring.

~800-880
C-H Out-of-Plane

Bending
Strong

The substitution pattern

on the ring influences

the position of this

band.

550-650 C-Br Stretch Medium

This vibration appears

in the lower frequency

"fingerprint" region of

the spectrum.
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Experimental Protocol: Attenuated Total Reflectance (ATR)
IR
For solid samples, ATR-FTIR is a rapid and reliable method.

Background Scan: Record a background spectrum of the clean, empty ATR crystal to subtract

atmospheric (CO₂, H₂O) interference.

Sample Application: Place a small amount of the solid 5-Bromo-2-methylbenzaldehyde powder

directly onto the ATR crystal.

Apply Pressure: Lower the press arm to ensure firm, uniform contact between the sample and

the crystal surface. This is critical for obtaining a high-quality spectrum.

Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹. Co-adding multiple scans

(e.g., 32) improves the signal-to-noise ratio.

Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft

cloth after analysis.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and crucial structural information through

fragmentation analysis. Electron Ionization (EI) is a common technique for this type of molecule.

Predicted Mass Spectrum (Electron Ionization)
The key feature will be the isotopic signature of bromine.
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Predicted m/z Ion Rationale

198/200 [C₈H₇BrO]⁺˙ (M⁺˙)

Molecular Ion. The presence of

two peaks of nearly equal

intensity, separated by 2 mass

units, is the definitive signature

of a single bromine atom.[3]

197/199 [M-H]⁺
Loss of the weakly bound

aldehydic hydrogen radical.

169/171 [M-CHO]⁺
Loss of the formyl group (29 Da)

results in a bromotoluene cation.

119 [M-Br]⁺

Loss of the bromine radical

(79/81 Da) results in a

methylbenzaldehyde cation.

91 [C₇H₇]⁺

Formation of the stable

tropylium ion, a common

fragment in toluene-containing

compounds.

digraph "MS_Fragmentation" {

rankdir=LR;

node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

edge [color="#EA4335", fontsize=10];

M [label="[C8H7BrO]+•\nm/z 198/200"];

M_H [label="[C8H6BrO]+\nm/z 197/199"];

M_CHO [label="[C7H7Br]+\nm/z 169/171"];

M_Br [label="[C8H7O]+\nm/z 119"];

Tropylium [label="[C7H7]+\nm/z 91"];

M -> M_H [label="- •H"];

M -> M_CHO [label="- •CHO"];

M_CHO -> Tropylium [label="- Br•", style=dashed];
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M -> M_Br [label="- •Br"];

}

Caption: Predicted major fragmentation pathways for 5-Bromo-2-methylbenzaldehyde in EI-MS.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Introduction: Introduce a small quantity of the sample into the mass spectrometer,

typically via a direct insertion probe for solids or after separation by Gas Chromatography (GC).

Ionization: Bombard the vaporized sample with a high-energy electron beam (typically 70 eV) to

induce ionization and fragmentation.

Mass Analysis: Separate the resulting positively charged ions based on their mass-to-charge

(m/z) ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions to generate a mass spectrum, which plots relative ion abundance

versus m/z.

Conclusion
This guide establishes a comprehensive spectroscopic profile for 5-Bromo-2-
methylbenzaldehyde based on established chemical principles and comparative data. The

predicted ¹H NMR, ¹³C NMR, IR, and MS data provide a robust analytical framework for

researchers. The aldehyde proton at ~10.3 ppm in ¹H NMR, the strong C=O stretch at ~1705 cm⁻¹

in the IR spectrum, and the characteristic 1:1 M/M+2 molecular ion peak at m/z 198/200 in the

mass spectrum serve as the primary identifiers for this compound. Adherence to the described self-

validating experimental protocols will ensure the generation of high-quality, reproducible data for

structural confirmation and purity assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and
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